N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C15H14N4
• Molecular Weight: 250.3 g/mol
• IUPAC Name: N-[(4-phenylphenyl)methyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C15H14N4/c1-2-4-13(5-3-1)14-8-6-12(7-9-14)10-16-15-17-11-18-19-15/h1-9,11H,10H2,(H2,16,17,18,19)
• InChI Key: SYHRQBKVROCPRH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CNC3=NC=NN3

Description

N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine, also known as BTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BTA is a triazole-containing compound that exhibits a range of biological activities, including antitumor, antifungal, and antibacterial properties.

Mechanism of Action

The mechanism of action of N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine is not fully understood. However, several studies have suggested that this compound acts by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to cell cycle arrest and apoptosis. This compound has also been shown to induce oxidative stress, leading to the generation of reactive oxygen species (ROS), which can cause damage to cellular components and ultimately lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor, antifungal, and antibacterial properties, this compound has been shown to possess anti-inflammatory and antioxidant activities. This compound has also been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine is its high yield synthesis method, which makes it an attractive compound for scientific research. This compound is also relatively stable and can be easily stored and transported. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine. One area of research is the development of new antitumor agents based on the structure of this compound. Another area of research is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases. Additionally, research on the potential use of this compound as an antimicrobial agent could lead to the development of new antibiotics. Overall, this compound has significant potential for scientific research and the development of new therapeutic agents.

Synthesis Methods

The synthesis of N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine involves the reaction between 4-bromomethylbiphenyl and 4-amino-1,2,4-triazole in the presence of a palladium catalyst. The reaction proceeds via a Suzuki-Miyaura coupling reaction, which results in the formation of this compound. The synthesis method of this compound is relatively simple, and the yield is high, making it an attractive compound for scientific research.

Scientific Research Applications

N-(biphenyl-4-ylmethyl)-1H-1,2,4-triazol-3-amine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is its antitumor activity. Several studies have shown that this compound exhibits potent antitumor activity against a range of cancer cell lines, including lung, breast, and prostate cancer cells. This compound has also been shown to possess antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.